Pyrimidine ribonucleoside monophosphates
Pyrimidine Ribonucleoside Monophosphates are essential intermediates in the biosynthesis of nucleotides and RNA. These compounds serve as key building blocks for cellular processes, including DNA replication, transcription, and protein synthesis. Structurally, they consist of a pyrimidine ring (such as cytidine or uridine) linked to a ribose sugar and a phosphate group at the 5' position of the ribose. These monophosphates play crucial roles in energy transfer systems within cells due to their high-energy phosphate bonds. They are often utilized in pharmaceutical research for developing drugs targeting metabolic pathways, as well as in biotechnological applications such as molecular biology techniques and nucleotide analogs for antiviral or anticancer therapies. Due to their critical importance, these compounds require precise synthesis and quality control to ensure efficacy and safety in various biomedical applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Cytidine 5'-monophosphate | 63-37-6 | C9H14N3O8P |
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[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid | 28086-43-3 | C9H13N2O9P |
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2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-, sodium salt (1:1) | 65093-40-5 | C27H50N3NaO8P |
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5'-Cytidylic acid, 5-bromo- | 4181-56-0 | C9H13BrN3O8P |
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5-Methylcytidine-5'-monophosphate | 3590-36-1 | C10H16N3O8P |
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Barium(2+);[(2R,3S,4R,5R)-3,4-dihydroxy-5-(4-imino-2-oxidopyrimidin-1-yl)oxolan-2-yl]methyl hydrogen phosphate | 13435-44-4 | C9H12BaN3O8P |
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5690-54-0 | C9H11N2O9P | |
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Agrocin 108 | 101026-84-0 | C20H29N4O16P |
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Uridine 5′-monophosphate disodium salt | 3387-36-8 | C9H11N2Na2O9P |
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Fosteabine | 73532-83-9 | C27H50N3O8P |
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